Cas no 126496-79-5 (1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate)
126496-79-5 structure
Product Name:1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate
CAS No:126496-79-5
MF:C9H15NO4
MW:201.219702959061
MDL:MFCD10566310
CID:63825
PubChem ID:11701222
Update Time:2025-04-18
1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate
- (S)-TERT-BUTYL METHYL AZIRIDINE-1,2-DICARBOXYLATE
- Boc-L-Azi-OMe
- 1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate
- (S)-N-tert-butoxycarbonyl aziridine-2-carboxylate methyl ester
- 1-tert-butyl 2-methyl (1S,2S)-aziridine-1,2-dicarboxylate
- CS-0052393
- OHKDZMSOHBQKDL-UOQJWNSWSA-N
- 126496-79-5
- 1-N-Boc (2S)-Methyl aziridine-2-carboxylate
- P15268
- 1-(tert-Butyl)2-methyl(S)-aziridine-1,2-dicarboxylate
- 1-O-tert-butyl 2-O-methyl (2S)-aziridine-1,2-dicarboxylate
- AMY21765
- 1-(tert-butyl) 2-methyl (S)-aziridine-1,2-dicarboxylate
- J-502548
- AS-52504
- 1-tert-butyl 2-methyl (s)-aziridine-1,2-dicarboxylate
- 1,2-Aziridinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
- AKOS016004744
- MFCD10566310
- SCHEMBL3786077
- 1-(1,1-Dimethylethyl) 2-methyl (2S)-1,2-aziridinedicarboxylate
-
- MDL: MFCD10566310
- Inchi: 1S/C9H15NO4/c1-9(2,3)14-8(12)10-5-6(10)7(11)13-4/h6H,5H2,1-4H3/t6-,10?/m0/s1
- InChI Key: OHKDZMSOHBQKDL-UOQJWNSWSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@H]1C(=O)OC)=O
Computed Properties
- Exact Mass: 201.10000
- Monoisotopic Mass: 201.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- Density: 1.189
- Boiling Point: 249 ºC
- Flash Point: 104 ºC
- PSA: 55.61000
- LogP: 0.71660
1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132305-1g |
1-(tert-butyl) 2-methyl (S)-aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 1g |
$299 | 2021-08-05 | |
| Chemenu | CM132305-5g |
1-(tert-butyl) 2-methyl (S)-aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 5g |
$701 | 2021-08-05 | |
| Fluorochem | 228269-250mg |
S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 250mg |
£180.00 | 2022-02-28 | |
| Fluorochem | 228269-1g |
S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 1g |
£281.00 | 2022-02-28 | |
| Fluorochem | 228269-5g |
S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 5g |
£844.00 | 2022-02-28 | |
| Fluorochem | 228269-10g |
S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 10g |
£1407.00 | 2022-02-28 | |
| abcr | AB463358-1 g |
(S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate, 95%; . |
126496-79-5 | 95% | 1g |
€328.60 | 2023-07-18 | |
| abcr | AB463358-5 g |
(S)-1-tert-Butyl 2-methyl aziridine-1,2-dicarboxylate, 95%; . |
126496-79-5 | 95% | 5g |
€1,122.50 | 2023-07-18 | |
| Chemenu | CM132305-250mg |
1-(tert-butyl) 2-methyl (S)-aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 250mg |
$54 | 2023-03-06 | |
| Chemenu | CM132305-1g |
1-(tert-butyl) 2-methyl (S)-aziridine-1,2-dicarboxylate |
126496-79-5 | 95% | 1g |
$116 | 2024-08-02 |
1-tert-butyl 2-methyl (2S)-aziridine-1,2-dicarboxylate Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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